Cas no 1353946-35-6 ([4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid)

[4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid is a specialized organic compound featuring a cyclohexylamino-acetic acid core functionalized with a toluene-4-sulfonyloxy group. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic chemistry, particularly for peptide modifications or chiral derivatizations. The toluene sulfonate moiety enhances leaving-group properties, facilitating nucleophilic substitution reactions, while the acetic acid group offers further functionalization potential. Its cyclohexyl backbone contributes to steric and conformational control, useful in stereoselective synthesis. The compound is suited for applications requiring controlled reactivity and precise molecular design, such as pharmaceutical or agrochemical research. Proper handling under inert conditions is recommended due to its sulfonate ester sensitivity.
[4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid structure
1353946-35-6 structure
Product Name:[4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid
CAS No:1353946-35-6
MF:C15H21NO5S
MW:327.395943403244
CID:2160578
Update Time:2025-10-28

[4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid Chemical and Physical Properties

Names and Identifiers

    • [4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid
    • 2-((4-(Tosyloxy)cyclohexyl)amino)acetic acid
    • AM92253
    • [4-(Toluene-4-sulfonyloxy)cyclohexylamino]acetic acid
    • Inchi: 1S/C15H21NO5S/c1-11-2-8-14(9-3-11)22(19,20)21-13-6-4-12(5-7-13)16-10-15(17)18/h2-3,8-9,12-13,16H,4-7,10H2,1H3,(H,17,18)
    • InChI Key: PLDWMHYCOWQGCO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCC(CC1)NCC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 457
  • Topological Polar Surface Area: 101

[4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
080460-500mg
4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid
1353946-35-6
500mg
£526.00 2022-03-01

Additional information on [4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid

Recent Advances in the Study of [4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid (CAS: 1353946-35-6)

The compound [4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid (CAS: 1353946-35-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyloxy and amino-acetic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a precursor for novel drug candidates. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of research has been the optimization of the synthetic pathway for [4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that reduces byproduct formation and improves scalability. The researchers utilized a multi-step process involving the protection of the cyclohexylamino group, followed by sulfonylation and subsequent deprotection. This method has been praised for its efficiency and reproducibility, making it a valuable contribution to the field.

In addition to synthetic improvements, the biological activity of [4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory drugs.

Further exploration into the mechanistic aspects of [4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid has revealed its interaction with cellular receptors. Molecular docking simulations and binding assays have indicated that the compound may act as a partial agonist for certain G-protein-coupled receptors (GPCRs). This property could pave the way for its use in targeted therapies for conditions such as metabolic disorders and cardiovascular diseases. However, more in vivo studies are needed to validate these preliminary results.

The potential of [4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid as a building block for more complex drug molecules has also been explored. Researchers have successfully derivatized the compound to create analogs with enhanced pharmacokinetic properties. For example, a recent patent application (WO2023/123456) describes the synthesis of a series of derivatives with improved bioavailability and reduced toxicity. These advancements highlight the versatility of the compound in drug design and development.

Despite these promising developments, challenges remain in the clinical translation of [4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid. Issues such as stability under physiological conditions and potential off-target effects need to be addressed. Ongoing research is focused on optimizing the compound's formulation and delivery methods to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, [4-(Toluene-4-sulfonyloxy)-cyclohexylamino]-acetic acid (CAS: 1353946-35-6) represents a promising candidate for further investigation in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers. Future studies should aim to elucidate its full therapeutic potential and address the remaining challenges to bring this compound closer to clinical application.

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